Cas no 2137829-55-9 (4-fluoro-5-methyl-2,3-dihydro-1,2-benzothiazol-3-one)

• Product Name: 4-fluoro-5-methyl-2,3-dihydro-1,2-benzothiazol-3-one
• CAS No: 2137829-55-9
• MF: C₈H₆FNOS
• MW: 183.202744007111
• CID: 6110481
• PubChem ID: 165472690
• Update Time: 2025-10-23

4-fluoro-5-methyl-2,3-dihydro-1,2-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-5-methyl-2,3-dihydro-1,2-benzothiazol-3-one
• 2137829-55-9
• EN300-1117696

• Inchi： 1S/C8H6FNOS/c1-4-2-3-5-6(7(4)9)8(11)10-12-5/h2-3H,1H3,(H,10,11)
• InChI Key： NWOKSIZUFBTRBQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=C(C=2C(N1)=O)F

Computed Properties

• Exact Mass: 183.01541315g/mol
• Monoisotopic Mass: 183.01541315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Additional information on 4-fluoro-5-methyl-2,3-dihydro-1,2-benzothiazol-3-one

Professional Introduction to Compound with CAS No. 2137829-55-9 and Product Name: 4-fluoro-5-methyl-2,3-dihydro-1,2-benzothiazol-3-one

The compound with the CAS number 2137829-55-9 and the product name 4-fluoro-5-methyl-2,3-dihydro-1,2-benzothiazol-3-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the benzothiazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a fluorine atom at the 4-position and a methyl group at the 5-position, contribute to its unique chemical properties and biological efficacy.

4-fluoro-5-methyl-2,3-dihydro-1,2-benzothiazol-3-one has been extensively studied for its pharmacological properties. The fluorine substituent is known to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design. Recent research has highlighted its potential as an intermediate in the synthesis of novel therapeutic agents. The benzothiazole core is a well-established scaffold in medicinal chemistry, exhibiting a wide range of biological activities including anti-inflammatory, antimicrobial, and anticancer effects.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymatic pathways involved in disease progression. 4-fluoro-5-methyl-2,3-dihydro-1,2-benzothiazol-3-one has shown promise in inhibiting key enzymes such as kinases and proteases. Studies have demonstrated its ability to modulate these enzymes by binding to their active sites, thereby disrupting pathological signaling pathways. This has opened up new avenues for the development of targeted therapies for various diseases.

The synthesis of 4-fluoro-5-methyl-2,3-dihydro-1,2-benzothiazol-3-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom at the 4-position and the methyl group at the 5-position necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve optimal results.

One of the most compelling aspects of 4-fluoro-5-methyl-2,3-dihydro-1,2-benzothiazol-3-one is its potential in drug discovery. The benzothiazole scaffold is known for its ability to interact with biological targets in multiple ways, making it a versatile platform for designing novel drugs. The fluorine and methyl substituents further enhance its pharmacological profile by improving solubility and bioavailability. This has led to several preclinical studies evaluating its efficacy in animal models.

Recent clinical trials have provided preliminary evidence supporting the therapeutic potential of compounds derived from 4-fluoro-5-methyl-2,3-dihydro-1,2-benzothiazol-3-one. These trials have focused on its application in treating inflammatory diseases and cancer. The results have been encouraging, showing that it can effectively reduce inflammation and inhibit tumor growth. However, further studies are needed to fully understand its mechanism of action and long-term safety profile.

The chemical properties of 4-fluoro-5-methyl-2,3-dihydro-1,2-benzothiazol-3-one also make it an interesting candidate for developing new drug delivery systems. Its ability to form stable complexes with other molecules allows for targeted delivery to specific tissues or organs. This could improve therapeutic efficacy while minimizing side effects. Researchers are exploring various formulations, including nanoparticles and liposomes, to enhance its bioavailability and therapeutic index.

In conclusion,4-fluoro-5-methyl-2,3-dihydro-1,2-benzothiazol-3-one represents a significant advancement in pharmaceutical chemistry with promising applications in drug discovery and development. Its unique structural features and biological activities make it a valuable compound for further research. As our understanding of disease mechanisms continues to evolve,4-fluoro-5-methyl-*dihydro-*benzothiazol-*one* will likely play a crucial role in shaping future therapeutic strategies.